1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride
Description
“1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride” is a chemical compound with the CAS Number: 2580207-82-3 . It has a molecular weight of 251.15 . The IUPAC name for this compound is 1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride . This compound is gaining attention in the scientific community for its potential applications in various fields.
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H16F2N2.2ClH/c1-6(11)8(9,10)7-3-2-4-12-5-7;;/h6-7,12H,2-5,11H2,1H3;2*1H . This code provides a unique representation of the molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 251.15 . More detailed physical and chemical properties are not available in the current data.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride involves the reaction of 1,1-difluoro-2-(piperidin-3-yl)propan-2-amine with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1,1-difluoro-2-(piperidin-3-yl)propan-2-amine", "Hydrochloric acid" ], "Reaction": [ "1. Dissolve 1,1-difluoro-2-(piperidin-3-yl)propan-2-amine in hydrochloric acid.", "2. Heat the mixture to reflux for several hours.", "3. Cool the mixture to room temperature and filter the resulting solid.", "4. Wash the solid with cold diethyl ether and dry under vacuum to obtain 1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride." ] } | |
CAS RN |
2580207-82-3 |
Product Name |
1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride |
Molecular Formula |
C8H18Cl2F2N2 |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
